3-(4-methanesulfonylpiperazin-1-yl)-6-(4-methoxyphenyl)pyridazine

• IUPAC Name: 3-(4-methoxyphenyl)-6-(4-methylsulfonylpiperazin-1-yl)pyridazine
• InChI: InChI=1S/C16H20N4O3S/c1-23-14-5-3-13(4-6-14)15-7-8-16(18-17-15)19-9-11-20(12-10-19)24(2,21)22/h3-8H,9-12H2,1-2H3
• InChI Key: LSPOKKGOEJEKCZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(C=C2)N3CCN(CC3)S(=O)(=O)C
• Molecular Formula: C16H20N4O3S
• Molecular Weight: 348.4 g/mol
• CAS No.: 1049335-21-8

Description

3-(4-Methanesulfonylpiperazin-1-yl)-6-(4-methoxyphenyl)pyridazine is a pyridazine derivative featuring a piperazine ring substituted with a methanesulfonyl group at the 3-position and a 4-methoxyphenyl group at the 6-position of the pyridazine core.

Pyridazine derivatives are recognized for their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects.

Comparison with Similar Compounds

Key Observations:

• 3-Substituent Diversity : The target compound’s 4-methanesulfonylpiperazine group distinguishes it from analogs with halogens (e.g., Cl in ), alkoxy groups (e.g., methoxy in ), or heterocyclic appendages (e.g., triazolo in ). The sulfonyl group may improve solubility and target selectivity compared to simpler substituents.
• 6-Substituent Impact : The 4-methoxyphenyl group at position 6 aligns with compounds like DW21302-A, which features a 2-fluoro-6-methoxyphenyl group linked to kinase inhibition . Methoxy groups are often used to modulate electronic and steric properties for optimal receptor interactions.